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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
3,5-Dinitrotoluene (3,5-DNT). The information is presented to support research, development,
and safety protocols involving this compound. All quantitative data is summarized for clarity,
and detailed experimental methodologies for key physical properties are provided.

Core Physical Properties of 3,5-Dinitrotoluene

3,5-Dinitrotoluene is an organic compound with the chemical formula C7HeN20a. It presents
as yellow rhombic needles or an orange-yellow crystalline solid with a characteristic odor.[1][2]
[3] This compound is a key intermediate in the production of explosives and other chemical

compounds.[4]

Quantitative Physical Data

A summary of the key physical and chemical properties of 3,5-Dinitrotoluene is provided in the
table below for easy reference and comparison.
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Property Value References
Molecular Formula C7HeN204 [415]
Molecular Weight 182.13 g/mol [5]1[6]
Melting Point 93 °C (199.4 °F) [LI[31[6]1[7]
N ) Sublimes; 307.5 - 308 °C at
Boiling Point [1][3][5]
760 mmHg
_ 1.2772 g/cm3 at 11 °C; 1.407
Density [11[31[5]
g/cm3
Yellow rhombic needles from
Appearance o [11[2]
acetic acid
Soluble in benzene,
N chloroform, diethyl ether, and
Solubility , [1][2][4118]
ethanol.[1][2][8] Insoluble in
water.[4]
_ 152.6 - 206.7 °C (306.7 - 404
Flash Point F) [5116119]
Vapor Pressure 4.05 x 1074 mmHg at 25 °C [31[6]
Octanol/Water Partition
o 2.18-2.28 [1][3]
Coefficient (log P)
CAS Number 618-85-9 [5][9][10]

Experimental Protocols for Determination of
Physical Characteristics

The following sections detail the standard methodologies for determining the key physical

properties of 3,5-Dinitrotoluene.

Melting Point Determination
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The melting point of an organic solid can be determined by introducing a small, finely powdered
sample into a capillary tube.[7][9] This tube is then attached to a thermometer and heated in a
controlled manner using a heating bath or a melting point apparatus.[7][9] The temperature at
which the substance begins to melt and the temperature at which it becomes completely liquid
are recorded as the melting point range.[7][9] For an accurate determination, a slow and
uniform heating rate of approximately 1-2°C per minute is crucial, especially near the expected
melting point.[9]

Boiling Point Determination for Subliming Compounds

For a substance like 3,5-Dinitrotoluene that sublimes, the boiling point is determined by
observing the temperature at which its vapor pressure equals the atmospheric pressure.[11] A
common method involves placing a small amount of the liquid in a small test tube with an
inverted capillary tube.[12] The setup is heated, and a continuous stream of bubbles will
emerge from the capillary tube as the liquid boils.[12] The heat is then removed, and the
temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling
point.[12]

Density Determination of a Solid

The density of a solid can be determined using the principle of fluid displacement. A known
mass of the solid is gently placed into a graduated cylinder containing a known volume of a
liquid in which the solid is insoluble (e.g., water for insoluble compounds).[13][14] The increase
in the liquid volume is equal to the volume of the solid.[14] The density is then calculated by
dividing the mass of the solid by its determined volume.[13][14]

Solubility Determination

To determine the solubility of 3,5-Dinitrotoluene in various solvents, a small, weighed amount
of the compound is added to a test tube.[15] A measured volume of the solvent is then added
incrementally, and the mixture is shaken vigorously after each addition.[15] The process is
repeated until the solid is completely dissolved.[15] The total volume of solvent required to
dissolve the known mass of the solute provides a measure of its solubility.

Flash Point Determination
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The flash point is determined using either an open-cup or a closed-cup method.[1][10] For the
closed-cup method (e.g., Pensky-Martens), a sample is heated in a sealed chamber at a
controlled rate while being stirred.[3][10] An ignition source is periodically introduced into the
vapor space above the liquid.[3] The flash point is the lowest temperature at which the vapors
ignite momentarily.[1]

Vapor Pressure Determination

The vapor pressure of a solid can be measured using the Knudsen effusion method.[16][17]
This technique involves placing a sample in a high-vacuum chamber and measuring the rate of
effusion of the substance's vapor through a small orifice.[16] The vapor pressure is then
calculated from this effusion rate and the molecular weight of the substance.[16]

Octanol-Water Partition Coefficient (log P) Determination

The octanol-water partition coefficient is a measure of a compound's lipophilicity and is
determined using the shake-flask method.[4][6] A solution of the compound in water is placed in
a container with n-octanol. The mixture is shaken to allow for the partitioning of the compound
between the two immiscible phases. After equilibration, the concentration of the compound in
both the aqueous and octanol phases is measured, typically using spectrophotometry. The
partition coefficient (Kow) is the ratio of the concentration in the octanol phase to the
concentration in the aqueous phase.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a solid organic compound like 3,5-Dinitrotoluene.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://precisionlubrication.com/articles/flash-point-testing/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://precisionlubrication.com/articles/flash-point-testing/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.zealinstruments.com/vapor-pressure-testing-a-comprehensive-guide/
https://en.wikipedia.org/wiki/Vapor_pressure
https://www.zealinstruments.com/vapor-pressure-testing-a-comprehensive-guide/
https://www.zealinstruments.com/vapor-pressure-testing-a-comprehensive-guide/
https://pubs.acs.org/doi/10.1021/acs.jced.9b01129
https://ira.agroscope.ch/en-US/Cms/Einzelpublikation/Download?einzelpublikationId=46223
https://www.benchchem.com/product/b012062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Cl ization of 3,5-Dini
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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